Cas no 27314-97-2 (Tirapazamine)

• Product Name: Tirapazamine
• CAS No: 27314-97-2
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• MDL: MFCD00132954
• CID: 53124
• PubChem ID: 329825548
• Update Time: 2025-04-18

Tirapazamine Chemical and Physical Properties

Names and Identifiers

• 3-Aminobenzo[e][1,2,4]triazine 1,4-dioxide
• tirapazamine
• 3-Amino-1,2,4-benzotriazine 1,4-Dioxide
• 3-amino-1,2,4-benzotriazine-1,4-dioxide
• 4-hydroxy-1-oxido-1,2,4-benzotriazin-1-ium-3-imine
• 4-Hydroxy-1-oxido-1,2,4-benzotriazin-1-ium-3-imine SR 259075 SR 4233 Tirazone Win 59075
• SR259075
• SR4233
• Win59075
• Tirazone
• 1,2,4-Benzotriazin-3-amine, 1,4-dioxide
• SR 4233
• WIN 59075
• Tirapazamine [USAN:INN]
• 1,2,4-benzotriazin-3-amine,1,4-dioxide
• C7H6N4O2
• 1UD32YR59G
• 1,2,4-Benzotriazine, 3-amino-, 1,4-dioxide
• 1,2,4-Benzotriazin-3-amine 1,4-Dioxide
• 4-hydroxy-1-oxido-1,2,4-benzotriazin-
• CID 135413511
• SR 259075
• Tirapazamine (Synonyms: SR259075
• CS-2810
• Tirazazamine
• SR-4233, Tirapazamine, TPZ
• Tirapazamine(SR259075
• 1,2,4-benzotriazine,3-amino-,1,4-dioxide
• BDBM50226806
• BCP0726000167
• NSC-130181
• 1,4-dioxido-1,2,4-benzotriazine-1,4-diium-3-amine
• SR-259075
• TIRAPAZAMINE [MART.]
• SCHEMBL4049
• Tirapazamine, >=98% (HPLC)
• 3-Aminobenzo[e][1,2,4]triazine1,4-dioxide
• J-016728
• BCP03663
• FT-0661586
• Win-59075
• CHEBI:78887
• SR259075;SR4233;Win59075
• MFCD00132954
• TIRAPAZAMINE [WHO-DD]
• 27314-97-2
• AS-64112
• HY-13767
• Tirapazamine (USAN/INN)
• AKOS006271584
• NS00068690
• CHEMBL50882
• ORYDPOVDJJZGHQ-UHFFFAOYSA-N
• TIRAPAZAMINE [USAN]
• NSC 130181
• AC-31305
• AKOS037645846
• 4-hydroxy-3-imino-3,4-dihydro-1,2,4-benzotriazin-1-ium-1-olate
• DB04858
• EX-A2967
• Q3529346
• SCHEMBL872285
• SR-4233
• D06167
• SCHEMBL4048
• NCGC00390788-04
• T3823
• BRN 0179322
• T72208
• UNII-1UD32YR59G
• 4-26-00-01120 (Beilstein Handbook Reference)
• TIRAPAZAMINE [INN]
• AMY38675
• TIRAPAZAMINE [MI]
• BRD-K75058612-001-01-1
• SML0552
• Tirapazamine?
• SML-0552
• BRD-K92968657-001-01-6
• Tirapazamine

• MDL： MFCD00132954
• Inchi： 1S/C7H6N4O2/c8-7-9-11(13)6-4-2-1-3-5(6)10(7)12/h1-4H,(H2,8,9)
• InChI Key： ORYDPOVDJJZGHQ-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(N)=N[N+](=C2C=CC=CC=12)[O-]
• BRN： 0179322

Computed Properties

• Exact Mass: 178.04900
• Monoisotopic Mass: 178.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 89.8

Experimental Properties

• Color/Form: Orange red crystalline powder
• Density: 1.68
• Melting Point: 230°C(dec.)(lit.)
• Boiling Point: 493.6 °C at 760 mmHg
• Flash Point: 252.3 °C
• Refractive Index: 1.777
• Solubility: DMSO: soluble10mg/mL, clear
• PSA: 89.83000
• LogP: 1.25520
• λmax: 457(H2O)(lit.)
• Merck: 9461
• pka: 1.51±0.30(Predicted)

Tirapazamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：DM0671500
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines